Cas no 1302-62-1 (Almandine(Al2Fe3(SiO4)3) (9CI))

• Product Name: Almandine(Al2Fe3(SiO4)3) (9CI)
• CAS No: 1302-62-1
• MF: Al₂Fe₃O₁₂Si₃
• MW: 497.747385025024
• CID: 198118
• PubChem ID: 154706400
• Update Time: 2025-05-25

Almandine(Al2Fe3(SiO4)3) (9CI) Chemical and Physical Properties

Names and Identifiers

• Almandine(Al2Fe3(SiO4)3) (9CI)
• Almandine (Al2Fe3(SiO4)3)
• GARNET
• GARNET, ALMANDINE
• almandite
• ALMANDITE GARNET
• American Ruby
• Bohemian Ruby
• Carbuncle
• Garnet Powder Red [KP]
• Garnet Sand Red
• Pyrope
• Red Garnet
• Rocky Mountain Ruby
• TIANFU-CHEM - Almandine (Al2Fe3(SiO4)3)
• BMCKDMWHMMLJSF-UHFFFAOYSA-N
• Almandine
• 1302-62-1
• dialuminum;iron(2+);trisilicate

• Inchi： 1S/2Al.3Fe.3O4Si/c;;;;;3*1-5(2,3)4/q2*+3;3*+2;3*-4
• InChI Key： BMCKDMWHMMLJSF-UHFFFAOYSA-N
• SMILES： [Fe+2].[Fe+2].[Fe+2].[Si]([O-])([O-])([O-])[O-].[Si]([O-])([O-])([O-])[O-].[Si]([O-])([O-])([O-])[O-].[Al+3].[Al+3]

Computed Properties

• Exact Mass: 497.637638g/mol
• Monoisotopic Mass: 497.637638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277Ų

Additional information on Almandine(Al2Fe3(SiO4)3) (9CI)

Almandine (Al₂Fe₃(SiO₄)₃): A Comprehensive Overview

Almandine, also known as almandite, is a mineral species belonging to the garnet group. It is chemically represented as Al₂Fe₃(SiO₄)₃ and is commonly associated with the CAS registry number CAS No. 1302-62-1. This mineral is widely recognized for its deep red to brownish-red color, which makes it a popular gemstone in the jewelry industry. Beyond its aesthetic appeal, Almandine holds significant scientific and industrial importance due to its unique physical and chemical properties.

The crystal structure of Almandine is a key area of interest in materials science. Recent studies have focused on its cubic crystal system, which contributes to its hardness and durability. Researchers have also explored the magnetic properties of Almandine, particularly in relation to its iron content, which has implications for applications in magnetic materials and sensors.

In terms of formation, Almandine is typically found in metamorphic rocks, where it forms under high pressure and temperature conditions. Geologists have identified specific regions rich in Almandine deposits, such as certain areas in Africa, India, and the United States. The mining and extraction processes for Almandine have been optimized in recent years to ensure sustainability and minimize environmental impact.

The application of Almandine extends beyond gemology. It has been utilized in various industrial sectors, including as an abrasive material due to its high hardness. Recent advancements in nanotechnology have led to the exploration of Almandine nanoparticles for use in catalysis and electronic devices. These developments highlight the mineral's potential for innovative applications in modern technology.

From a geological perspective, Almandine serves as an important indicator of metamorphic processes. Its presence in rock formations provides insights into the thermal and pressure conditions that prevailed during their formation. This makes it a valuable tool for geologists studying the Earth's crust and mantle dynamics.

In conclusion, Almandine (CAS No. 1302-62-1) is a multifaceted mineral with significant implications across various scientific and industrial domains. Its unique properties continue to be explored through cutting-edge research, ensuring its relevance in both traditional and emerging applications.